Cas no 1039334-81-0 (2-(Trifluoromethyl)-1,3-benzoxazol-6-amine)

• Product Name: 2-(Trifluoromethyl)-1,3-benzoxazol-6-amine
• CAS No: 1039334-81-0
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• MDL: MFCD11188327
• CID: 4569101
• PubChem ID: 14498589
• Update Time: 2025-09-27

2-(Trifluoromethyl)-1,3-benzoxazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1,3-benzoxazol-6-amine
• 2-(Trifluoromethyl)-1,3-benzoxazol-6-amine

• MDL： MFCD11188327
• Inchi： 1S/C8H5F3N2O/c9-8(10,11)7-13-5-2-1-4(12)3-6(5)14-7/h1-3H,12H2
• InChI Key： DVJYDMBFNPMEFB-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC(=CC=2O1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• XLogP3: 2
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.5±0.0 g/cm3
• Boiling Point: 227.7±0.0 °C at 760 mmHg
• Flash Point: 91.5±0.0 °C
• Vapor Pressure: 0.1±0.0 mmHg at 25°C

2-(Trifluoromethyl)-1,3-benzoxazol-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(Trifluoromethyl)-1,3-benzoxazol-6-amine

2-(Trifluoromethyl)-1,3-benzoxazol-6-amine: A Comprehensive Overview

The compound CAS No. 1039334-81-0, also known as 2-(Trifluoromethyl)-1,3-benzoxazol-6-amine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a benzene ring fused to an oxazole ring. The presence of a trifluoromethyl group at position 2 and an amino group at position 6 imparts unique electronic and structural properties to this molecule, making it a valuable building block in modern organic synthesis.

The synthesis of 2-(Trifluoromethyl)-1,3-benzoxazol-6-amine typically involves multi-step reactions, often starting from readily available starting materials such as o-aminothiophenol or its derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. The incorporation of the trifluoromethyl group is achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific reaction conditions and intermediates used.

In terms of applications, this compound has garnered significant attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery. Its structure allows for modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, studies have shown that 2-(Trifluoromethyl)-1,3-benzoxazol-6-amine derivatives exhibit promising activity against various enzymes and receptors implicated in diseases like cancer, inflammation, and neurodegenerative disorders.

The agrochemical sector has also benefited from this compound's versatility. Its ability to act as a precursor for herbicides and fungicides has been extensively explored. Recent research highlights its role in developing environmentally friendly pesticides with reduced toxicity profiles. The trifluoromethyl group contributes to enhanced stability and selectivity, making these compounds more effective in controlling pests without adverse effects on non-target organisms.

Beyond its practical applications, CAS No. 1039334-81-0 has become a focal point in academic research due to its unique reactivity in organocatalysis and transition metal-catalyzed reactions. Its ability to act as both a directing group and a leaving group makes it an invaluable tool in constructing complex molecular architectures. For example, recent studies have demonstrated its utility in enantioselective synthesis of bioactive molecules using palladium-catalyzed cross-coupling reactions.

In conclusion, 2-(Trifluoromethyl)-1,3-benzoxazol-6-amine stands out as a versatile and multifaceted compound with wide-ranging applications across various industries. Its continued exploration in both applied and fundamental research ensures its relevance in the ever-evolving landscape of chemical science.